Cas no 159555-66-5 (3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane)

• Product Name: 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
• CAS No: 159555-66-5
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD22575028
• CID: 1035739
• PubChem ID: 18459848
• Update Time: 2025-10-31

3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-Tosyl-6-oxa-3-azabicyclo[3.1.0]hexane
• 3-(4-methylphenyl)sulfonyl-6-oxa-3-azabicyclo[3.1.0]hexane
• 3-Tosyl-6-oxa-bicyclo[3.1.0]hexane
• 6-Oxa-3-azabicyclo[3.1.0]hexane, 3-[(4-Methylphenyl)sulfonyl]-
• 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
• MFCD22575028
• A922348
• 3-(4-Methylbenzene-1-sulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
• DTXSID30594063
• 159555-66-5
• 3-(Toluene-4-sulphonyl)-6-oxa-3-aza-bicyclo[3.1.0]hexane
• 3-[(4-methylphenyl)sulfonyl]-6-oxa-3-azabicyclo[3.1.0]hexane
• SCHEMBL924544
• SY272420
• SCYGCDFRJNHFNV-UHFFFAOYSA-N

• MDL： MFCD22575028
• Inchi： 1S/C11H13NO3S/c1-8-2-4-9(5-3-8)16(13,14)12-6-10-11(7-12)15-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： SCYGCDFRJNHFNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C(C1)O2)(=O)=O

Computed Properties

• Exact Mass: 239.06169
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149-150 ºC (ethyl acetate hexane )
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 49.91

3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane

Research Briefing on 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane (CAS: 159555-66-5)

In recent years, the compound 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane (CAS: 159555-66-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the development of enzyme inhibitors and modulators of biological pathways. The compound's rigid bicyclic scaffold, combined with the sulfonamide moiety, offers a versatile platform for drug design and optimization.

Recent studies have focused on elucidating the pharmacological properties and potential therapeutic uses of 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane. One key area of investigation is its role as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain serine hydrolases, which are implicated in neuroinflammation. The study utilized a combination of in vitro assays and molecular docking simulations to characterize the binding interactions and selectivity profile of the compound.

Another notable advancement is the exploration of 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane in the context of cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising antiproliferative effects against several cancer cell lines, including breast and lung adenocarcinoma. The researchers attributed these effects to the compound's ability to disrupt key signaling pathways involved in cell cycle regulation and apoptosis. Structural-activity relationship (SAR) studies further highlighted the importance of the sulfonamide group and the bicyclic framework in mediating these biological effects.

In addition to its therapeutic potential, recent synthetic methodologies have been developed to facilitate the efficient production of 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane and its analogs. A 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, employing catalytic asymmetric cyclization techniques to achieve high yields and enantiomeric purity. These advancements are critical for enabling further preclinical and clinical evaluations of this compound.

Despite these promising findings, challenges remain in the development of 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research efforts are focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models.

In conclusion, 3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane (CAS: 159555-66-5) represents a promising scaffold for drug discovery, with demonstrated potential in targeting enzymes and pathways relevant to inflammation, neurodegeneration, and cancer. Continued research and development efforts are expected to further elucidate its therapeutic applications and pave the way for clinical translation.